(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol

• IUPAC Name: (3-iodoimidazo[1,2-a]pyridin-7-yl)methanol
• InChI: InChI=1S/C8H7IN2O/c9-7-4-10-8-3-6(5-12)1-2-11(7)8/h1-4,12H,5H2
• InChI Key: WQBVGLDOOIGACS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NC=C2I)C=C1CO
• Molecular Formula: C8H7IN2O
• Molecular Weight: 274.06 g/mol
• CAS RN: 1036990-66-5

Description

“(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” is a chemical compound with the molecular formula C8H7IN2O. It has a molecular weight of 274.06 and is also known by its CAS Number: 1036990-66-5.

Synthesis Analysis

The synthesis of “(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” and similar compounds has been a subject of research. The synthesis process often involves transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions. A plausible mechanistic pathway includes the initial imine formation as the slowest step, followed by iodine catalyzed tautomerization, intramolecular cyclization, and oxidative aromatization.

Molecular Structure Analysis

The molecular structure of “(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” is represented by the InChI code: 1S/C8H7IN2O/c9-7-4-10-8-3-6(5-12)1-2-11(7)8/h1-4,12H,5H2.

Chemical Reactions Analysis

The chemical reactions involving “(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” are complex and can involve several steps. The reaction output is strongly dependent on the substituents of both reactants, independent of the catalyst used.

Scientific Research Applications

Synthesis and Chemical Properties

• Multi-component Reactions and Synthesis : (3-Iodoimidazo[1,2-a]pyridin-7-yl)methanol is involved in various synthesis reactions. For example, a novel one-step solution phase synthesis of an array of 3-aminoimidazo[1,2-a]pyridines was reported, utilizing methanol and other components in a reaction mediated by microwave irradiation and catalyzed by scandium triflate (Schwerkoske, Masquelin, Perun, & Hulme, 2005).

• Extended Pi-Conjugated Systems : The compound has been used in the synthesis of extended pi-conjugated systems. A novel pseudo five-component condensation approach was used to synthesize bis-3-aminoimidazo[1, 2-a] pyridines, pyrimidines, and pyrazines (Shaabani, Soleimani, Maleki, & Moghimirad, 2009).

• Metal-Free Iodocyclization Cascade : A method for synthesizing 3-iodoimidazo[1,2-a]pyridines was developed, involving an I2O5-mediated iodocyclization cascade of N-(1-arylallyl)pyridin-2-amines, highlighting a metal-free approach (Zhou, Yuan, Jin, & Liu, 2019).

• Dehydrative Cyclization for Synthesis : A series of 11-aryl-11H-indeno[1',2':4,5]imidazo[1,2-a]pyridines was synthesized through AlCl3-promoted, dehydrative cyclization (Borgohain & Das, 2019).

• Low-Cost Emitter Synthesis : The compound is utilized in the synthesis of low-cost emitters with large Stokes' shifts, offering applications in luminescent materials (Volpi et al., 2017).

• Regioselective Synthesis and Switching : Copper-catalyzed synthesis methods have been developed for the regioselective synthesis of 2- and 3-iodoimidazo[1,2-a]pyridines, demonstrating a unique approach to synthesis (Samanta et al., 2016).

• Crystal Structure Analysis : The crystal structure of compounds related to (3-Iodoimidazo[1,2-a]pyridin-7-yl)methanol, like the (5-methylimidazo[1,2-a]pyridin-2-yl)methanol, has been analyzed, providing insights into molecular interactions and structure (Elaatiaoui et al., 2014).

Applications in Catalysis and Complex Formation

• Catalytic and Complex Synthesis : The compound is used in the synthesis of nickel complexes with bidentate N,O-type ligands, showing potential in catalysis applications (Kermagoret & Braunstein, 2008).

• Fuel Cell Applications : Developments in proton-conducting membranes for fuel cells involve compounds related to (3-Iodoimidazo[1,2-a]pyridin-7-yl)methanol, highlighting its potential in energy-related applications (Carollo et al., 2006).

Future Directions

The future directions for the research and application of “(3-Iodoimidazo[1,2-A]pyridin-7-YL)methanol” are promising. The compound has potential pharmaceutical applications, and its synthesis has been well studied in the past decade because of its importance as a bioactive scaffold. The development of new synthetic protocols for the construction of an imidazo [1,2- a ]pyridine core is an active area of research, aiming to improve the ecological impact of the classical schemes.